![molecular formula C10H11ClF3N B6276760 3-[1-(trifluoromethyl)cyclopropyl]aniline hydrochloride CAS No. 2763758-50-3](/img/no-structure.png)
3-[1-(trifluoromethyl)cyclopropyl]aniline hydrochloride
Overview
Description
3-[1-(Trifluoromethyl)cyclopropyl]aniline hydrochloride (3-TFCA) is an organic compound with a cyclopropyl group substituted with a trifluoromethyl group on the aniline nucleus. It is a white crystalline solid which is soluble in water, alcohol, and other polar solvents. 3-TFCA has been used in a variety of scientific applications due to its unique properties, such as its high solubility in water, its low toxicity, and its ability to form complexes with transition metals. Furthermore, 3-TFCA has been used as a building block in the synthesis of a number of pharmaceuticals and biologically active compounds.
Scientific Research Applications
3-[1-(trifluoromethyl)cyclopropyl]aniline hydrochloride has been used in a variety of scientific research applications. For example, it has been used in the synthesis of a number of biologically active compounds, as well as in the synthesis of pharmaceuticals. In addition, 3-[1-(trifluoromethyl)cyclopropyl]aniline hydrochloride has been used to study the structure and reactivity of transition metal complexes. It has also been used to study the reactivity of organic molecules in the presence of transition metals, as well as to study the structure and reactivity of organic molecules in the presence of transition metals.
Mechanism of Action
The mechanism of action of 3-[1-(trifluoromethyl)cyclopropyl]aniline hydrochloride is not fully understood. However, it is believed to involve the formation of a complex between the trifluoromethyl group and a transition metal. This complex then reacts with other molecules, such as aniline, to form a product. In addition, the trifluoromethyl group is believed to increase the reactivity of the transition metal, thus allowing for the formation of more complex products.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-[1-(trifluoromethyl)cyclopropyl]aniline hydrochloride are not fully understood. However, it is believed to have some effect on the central nervous system and the cardiovascular system. In addition, 3-[1-(trifluoromethyl)cyclopropyl]aniline hydrochloride has been shown to have some anti-inflammatory and anti-cancer effects in animal studies.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-[1-(trifluoromethyl)cyclopropyl]aniline hydrochloride in laboratory experiments is its high solubility in water. This allows for the efficient and rapid synthesis of a variety of compounds. Furthermore, 3-[1-(trifluoromethyl)cyclopropyl]aniline hydrochloride is not toxic and has a low environmental impact. However, 3-[1-(trifluoromethyl)cyclopropyl]aniline hydrochloride is not a very reactive compound and therefore cannot be used in reactions that require high reactivity. In addition, 3-[1-(trifluoromethyl)cyclopropyl]aniline hydrochloride is not very stable and can decompose over time.
Future Directions
The future of 3-[1-(trifluoromethyl)cyclopropyl]aniline hydrochloride is promising. It is likely to be used in the synthesis of a wide variety of pharmaceuticals and biologically active compounds. In addition, 3-[1-(trifluoromethyl)cyclopropyl]aniline hydrochloride could be used to study the structure and reactivity of transition metal complexes. It could also be used to study the reactivity of organic molecules in the presence of transition metals. Furthermore, 3-[1-(trifluoromethyl)cyclopropyl]aniline hydrochloride could be used to study the biochemical and physiological effects of various compounds, as well as to study the anti-inflammatory and anti-cancer effects of various compounds. Finally, 3-[1-(trifluoromethyl)cyclopropyl]aniline hydrochloride could be used to develop new methods of synthesis and new ways of using transition metals in organic synthesis.
Synthesis Methods
3-[1-(trifluoromethyl)cyclopropyl]aniline hydrochloride can be synthesized from the reaction of 1-(trifluoromethyl)cyclopropane and aniline. The reaction is carried out in the presence of a base, such as potassium carbonate, and an acid, such as hydrochloric acid. The reaction is typically conducted at room temperature and yields a product with a purity of approximately 98%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-[1-(trifluoromethyl)cyclopropyl]aniline hydrochloride involves the reaction of 1-(trifluoromethyl)cyclopropylamine with aniline in the presence of a suitable acid catalyst to yield the target compound. The reaction is carried out under controlled conditions to ensure high yield and purity of the product.", "Starting Materials": [ "1-(trifluoromethyl)cyclopropylamine", "aniline", "acid catalyst" ], "Reaction": [ "Step 1: Dissolve 1-(trifluoromethyl)cyclopropylamine in a suitable solvent such as ethanol or methanol.", "Step 2: Add aniline to the solution and mix well.", "Step 3: Add a suitable acid catalyst such as hydrochloric acid or sulfuric acid to the reaction mixture.", "Step 4: Heat the reaction mixture under reflux for several hours.", "Step 5: Allow the reaction mixture to cool and then filter the precipitated product.", "Step 6: Wash the product with a suitable solvent such as water or ethanol to remove any impurities.", "Step 7: Dry the product under vacuum to obtain 3-[1-(trifluoromethyl)cyclopropyl]aniline hydrochloride as a white solid." ] } | |
CAS RN |
2763758-50-3 |
Product Name |
3-[1-(trifluoromethyl)cyclopropyl]aniline hydrochloride |
Molecular Formula |
C10H11ClF3N |
Molecular Weight |
237.6 |
Purity |
95 |
Origin of Product |
United States |
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